Cas no 1351676-71-5 (1-Methyl-1H-1,2,3-triazole-4-sulfonyl chloride)

• Product Name: 1-Methyl-1H-1,2,3-triazole-4-sulfonyl chloride
• CAS No: 1351676-71-5
• MF: C₃H₄ClN₃O₂S
• MW: 181.600757598877
• MDL: MFCD28012156
• CID: 2133608
• PubChem ID: 58561748
• Update Time: 2025-06-14

1-Methyl-1H-1,2,3-triazole-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1H-1,2,3-Triazole-4-sulfonyl chloride
• HGSOQZHRNVVEDM-UHFFFAOYSA-N
• Z1962168015
• 1-Methyl-1H-1,2,3-triazole-4-sulfonyl chloride

• MDL： MFCD28012156
• Inchi： 1S/C3H4ClN3O2S/c1-7-2-3(5-6-7)10(4,8)9/h2H,1H3
• InChI Key： HGSOQZHRNVVEDM-UHFFFAOYSA-N
• SMILES： ClS(C1=CN(C)N=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 210
• Topological Polar Surface Area: 73.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 1-Methyl-1H-1,2,3-triazole-4-sulfonyl chloride

Comprehensive Overview of 1-Methyl-1H-1,2,3-triazole-4-sulfonyl chloride (CAS No. 1351676-71-5)

1-Methyl-1H-1,2,3-triazole-4-sulfonyl chloride (CAS No. 1351676-71-5) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound belongs to the triazole family, a class of heterocyclic compounds known for their versatility in medicinal chemistry and material science. The presence of both sulfonyl chloride and methyl-triazole moieties makes it a valuable intermediate for constructing complex molecules, particularly in the development of bioactive agents and functional materials.

In recent years, the demand for 1-Methyl-1H-1,2,3-triazole-4-sulfonyl chloride has surged due to its role in click chemistry applications. Researchers are increasingly exploring its potential in bioconjugation and drug discovery, aligning with the growing interest in targeted therapies and precision medicine. Its unique reactivity allows for efficient modifications of biomolecules, making it a hotspot in proteomics and diagnostic reagent development. This compound’s relevance is further amplified by its compatibility with green chemistry principles, as it enables fewer synthetic steps and higher yields.

The structural features of 1-Methyl-1H-1,2,3-triazole-4-sulfonyl chloride (CAS No. 1351676-71-5) contribute to its stability and reactivity under mild conditions. The sulfonyl chloride group acts as a highly electrophilic center, facilitating nucleophilic substitutions with amines, alcohols, and other nucleophiles. Meanwhile, the methyl-triazole core provides steric and electronic tuning, enhancing selectivity in reactions. Such properties are critical for designing high-throughput screening libraries and small-molecule inhibitors, addressing current challenges in cancer research and infectious disease treatment.

From an industrial perspective, 1-Methyl-1H-1,2,3-triazole-4-sulfonyl chloride is gaining traction in the agrochemical sector. Its derivatives exhibit potential as pesticide intermediates, reflecting the industry’s shift toward sustainable crop protection solutions. Additionally, its application in polymer chemistry is being investigated for creating functional coatings and adhesives, meeting the demand for advanced materials in electronics and automotive industries.

Quality control and handling of 1-Methyl-1H-1,2,3-triazole-4-sulfonyl chloride require adherence to stringent protocols due to its reactive nature. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency. Suppliers often highlight its batch-to-batch reproducibility, a key factor for researchers requiring reliable performance in sensitive experiments. Storage recommendations typically include anhydrous conditions and low temperatures to prevent degradation.

Looking ahead, the compound’s utility in catalysis and material science is expected to expand. Innovations in flow chemistry and continuous manufacturing may further optimize its synthesis, reducing costs and environmental impact. As the scientific community continues to explore triazole-based scaffolds, 1-Methyl-1H-1,2,3-triazole-4-sulfonyl chloride (CAS No. 1351676-71-5) will remain a cornerstone in cutting-edge research and industrial applications.